Cas no 828265-55-0 (4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one)

• Product Name: 4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one
• CAS No: 828265-55-0
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 681749
• PubChem ID: 11288325
• Update Time: 2025-04-19

4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(1H-imidazol-1-ylmethyl)-7-methoxy-
• 4-(imidazol-1-ylmethyl)-7-methoxychromen-2-one
• 4-(1H-imidazol-1-yl)methyl-7-methoxy-2H-chromen-2-one
• 828265-55-0
• AKOS033748822
• Coumarin deriv. 20
• BDBM9471
• EN300-26866868
• CHEMBL225472
• DTXSID90461328
• Z203972908
• 4-[(1H-imidazol-1-yl)methyl]-7-methoxy-2H-chromen-2-one
• 4-(1H-Imidazol-1-ylmethyl)-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C14H12N2O3/c1-18-11-2-3-12-10(8-16-5-4-15-9-16)6-14(17)19-13(12)7-11/h2-7,9H,8H2,1H3
• InChI Key： RXGZIFUPFPVCQO-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC1=2)OC)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives